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Compound of Interest

Compound Name:
Trimethylcetylammonium p-

toluenesulfonate

Cat. No.: B092562 Get Quote

To our valued researchers, scientists, and drug development professionals,

This document aims to provide a comprehensive technical guide on the physical and chemical

properties of the compound with the molecular formula C26H49NO3S. However, extensive

searches of chemical databases and scientific literature have failed to identify a known

compound with this specific molecular formula.

This suggests two possibilities:

The molecular formula may be incorrect. A slight variation in the subscripts for carbon,

hydrogen, nitrogen, oxygen, or sulfur would lead to a different, and potentially identifiable,

compound.

The compound is a novel or proprietary substance not yet disclosed in public-domain

resources.

Without a definitive identification, including a recognized chemical name or a Chemical

Abstracts Service (CAS) number, it is impossible to provide accurate information regarding its

physical and chemical properties, mechanism of action, or relevant experimental protocols.

We urge the user to verify the molecular formula. Should a corrected formula, a common name,

or a CAS number be available, we would be pleased to generate the requested in-depth
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technical guide, complete with data tables, experimental methodologies, and pathway

visualizations.

We remain committed to providing accurate and in-depth scientific information and look forward

to assisting you further once the identity of the compound in question can be clarified.

To cite this document: BenchChem. [In-depth Technical Guide: The Challenge of Identifying
C26H49NO3S]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092562#physical-and-chemical-properties-of-
c26h49no3s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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